Cas no 2680811-54-3 (3,3-dimethyl-2-(2,2,2-trifluoroacetamido)methylbutanoic acid)

• Product Name: 3,3-dimethyl-2-(2,2,2-trifluoroacetamido)methylbutanoic acid
• CAS No: 2680811-54-3
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5649703
• PubChem ID: 165916992
• Update Time: 2025-06-07

3,3-dimethyl-2-(2,2,2-trifluoroacetamido)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-dimethyl-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-
• 3,3-dimethyl-2-(2,2,2-trifluoroacetamido)methylbutanoic acid

• Inchi： 1S/C9H14F3NO3/c1-8(2,3)5(6(14)15)4-13-7(16)9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： XTSQAZTUVYIQAJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(C(F)(F)F)=O)C(C)(C)C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 327.4±42.0 °C(Predicted)
• pka: 4.12±0.16(Predicted)

Additional information on 3,3-dimethyl-2-(2,2,2-trifluoroacetamido)methylbutanoic acid

3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)Methylbutanoic Acid: A Comprehensive Overview

3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)Methylbutanoic Acid is a compound with the CAS number No 11-54-3. This compound is a derivative of butanoic acid, featuring a trifluoroacetamido group and a dimethyl substitution pattern. The structure of this compound is characterized by its methylbutanoic acid backbone, which is modified by the presence of a trifluoroacetamide substituent at the second carbon atom and two methyl groups at the third carbon atom.

The trifluoroacetamido group in this compound introduces unique electronic and steric properties, making it a subject of interest in various chemical and biochemical studies. Recent research has focused on its potential applications in drug design, particularly in the development of antimicrobial agents and enzyme inhibitors. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, which are critical factors in pharmaceutical applications.

One of the key areas of study for 3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)Methylbutanoic Acid involves its interaction with biological systems. Researchers have explored its ability to inhibit specific enzymes, such as serine proteases, which are implicated in various pathological conditions like inflammation and cancer. The compound's structure allows for selective binding to these enzymes, potentially leading to novel therapeutic interventions.

In addition to its enzymatic activity studies, this compound has been investigated for its role in metabolic pathways. Its ability to modulate lipid metabolism has been a focus of recent studies, particularly in the context of obesity and related metabolic disorders. The dimethyl substitution pattern on the butanoic acid backbone contributes to its lipophilicity, which is crucial for its interaction with cellular membranes and metabolic enzymes.

The synthesis of 3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)Methylbutanoic Acid involves multi-step organic reactions, including acylation and alkylation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical and preclinical studies.

From an environmental perspective, the degradation pathways of this compound have also been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid biodegradation due to the presence of labile functional groups like the trifluoroacetamide moiety.

In conclusion, 3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)Methylbutanoic Acid (CAS No 11-54-3) is a versatile compound with promising applications in pharmacology and biochemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic strategies and metabolic interventions.